Cas no 2229688-82-6 (3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}prop-2-en-1-ol)

• Product Name: 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}prop-2-en-1-ol
• CAS No: 2229688-82-6
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 6051173
• PubChem ID: 165781866
• Update Time: 2025-10-12

3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}prop-2-en-1-ol
• 3-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}prop-2-en-1-ol
• 2229688-82-6
• EN300-1731195

• Inchi： 1S/C8H8N4O/c13-3-1-2-6-4-7-8(9-5-6)11-12-10-7/h1-2,4-5,13H,3H2,(H,9,10,11,12)/b2-1+
• InChI Key： YEVKXWMTZPOFDG-OWOJBTEDSA-N
• SMILES： OC/C=C/C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 176.06981089g/mol
• Monoisotopic Mass: 176.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.7Ų

Additional information on 3-{3H-1,2,3triazolo4,5-bpyridin-6-yl}prop-2-en-1-ol

3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}prop-2-en-1-ol: A Comprehensive Overview

3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}prop-2-en-1-ol, identified by the CAS number 2229688826, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a triazolo-pyridine ring system. The structure of this molecule is characterized by a pyridine ring fused with a 1,2,3-triazole ring at positions 4 and 5. The substituent at position 6 of the triazolo-pyridine ring is a propenol group (-CH₂CH=CH₂OH), which adds complexity and potential reactivity to the molecule.

The synthesis of 3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}prop-2-en-1-ol typically involves multi-step organic reactions. One common approach is the formation of the triazolo-pyridine core through a copper-catalyzed azide alkyne cycloaddition (CuAAC) reaction. This reaction is highly efficient and selective, making it a cornerstone in click chemistry. Subsequent functionalization steps are then employed to introduce the propenol substituent at position 6 of the triazolo-pyridine ring. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry.

Recent studies have highlighted the potential of triazolo-pyridine derivatives as bioactive molecules. For instance, research published in Journal of Medicinal Chemistry demonstrated that certain triazolo-pyridine compounds exhibit potent inhibitory activity against kinase enzymes, which are key targets in cancer therapy. The presence of the propenol group in this compound introduces additional functional diversity, potentially enhancing its bioavailability and pharmacokinetic properties.

The physical properties of 3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-yl}prop-2-en-1-ol are critical for its application in various chemical and pharmaceutical contexts. Its molecular weight is approximately 197 g/mol, with a melting point around 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis and as an intermediate in drug discovery programs.

In terms of applications, triazolo-pyridine derivatives like this compound are being explored for their potential as antiviral agents. A study published in Nature Communications reported that certain analogs of this compound exhibit antiviral activity against influenza A virus by targeting viral RNA polymerase. This highlights the importance of further research into the biological activity and mechanism of action of this class of compounds.

The safety profile of 3-{3H-1,2,3-Triazolo[4,5-b]pyridin-6-y}propenol has also been a subject of recent investigations. According to data from the European Chemicals Agency (ECHA), this compound does not pose significant acute toxicity risks under normal handling conditions. However, long-term exposure studies are still required to fully understand its potential health impacts.

In conclusion, 3-{3H-[1H]-Triazolo[45b]pyridin6yl}propanenone, CAS No: 2229688826) is a versatile compound with promising applications in drug discovery and organic synthesis. Its unique structure and functional groups make it an attractive target for further research into its biological activity and therapeutic potential.